Topilutamide
Topilutamide
Topilutamide is a topical nonsteroidal antiandrogen (NSAA).
Brand Name:
Vulcanchem
CAS No.:
260980-89-0
VCID:
VC0007161
InChI:
InChI=1S/C13H11F6N3O5/c1-11(25,5-20-10(24)13(17,18)19)9(23)21-6-2-3-8(22(26)27)7(4-6)12(14,15)16/h2-4,25H,5H2,1H3,(H,20,24)(H,21,23)
SMILES:
CC(CNC(=O)C(F)(F)F)(C(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])C(F)(F)F)O
Molecular Formula:
C₁₃H₁₁F₆N₃O₅
Molecular Weight:
403.23 g/mol
Topilutamide
CAS No.: 260980-89-0
Inhibitors
VCID: VC0007161
Molecular Formula: C₁₃H₁₁F₆N₃O₅
Molecular Weight: 403.23 g/mol
| CAS No. | 260980-89-0 |
|---|---|
| Product Name | Topilutamide |
| Molecular Formula | C₁₃H₁₁F₆N₃O₅ |
| Molecular Weight | 403.23 g/mol |
| IUPAC Name | 2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-3-[(2,2,2-trifluoroacetyl)amino]propanamide |
| Standard InChI | InChI=1S/C13H11F6N3O5/c1-11(25,5-20-10(24)13(17,18)19)9(23)21-6-2-3-8(22(26)27)7(4-6)12(14,15)16/h2-4,25H,5H2,1H3,(H,20,24)(H,21,23) |
| Standard InChIKey | YCNCRLKXSLARFT-UHFFFAOYSA-N |
| SMILES | CC(CNC(=O)C(F)(F)F)(C(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])C(F)(F)F)O |
| Canonical SMILES | CC(CNC(=O)C(F)(F)F)(C(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])C(F)(F)F)O |
| Description | Topilutamide is a topical nonsteroidal antiandrogen (NSAA). |
| Reference | [1]. Suresh PS, et al. Review of HPLC and LC-MS/MS assays for the determination of various nonsteroidal anti-androgens used in the treatment of prostate cancer. Biomed Chromatogr. 2017 Jun 21. |
| PubChem Compound | 9930988 |
| Last Modified | Nov 11 2021 |
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